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Compound of Interest

Compound Name: MMV1634566

Cat. No.: B15581491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of selected phosphatidylinositol 4-kinase (PI4K)

inhibitors, offering insights into their biochemical potency and cellular activity. While this

document aims to address the mechanism of action for the compound series including

MMV1634566, publicly available independent verification data for this specific compound is

limited. Therefore, we present a comparative analysis of well-characterized PI4K inhibitors,

including those from the same "MMV" series, to serve as a guide for the experimental

verification of novel PI4K-targeting compounds.

Phosphatidylinositol 4-kinases are a family of enzymes that play a crucial role in various

cellular processes, including signal transduction, membrane trafficking, and the formation of

viral replication organelles. Their importance in the lifecycle of pathogens like Plasmodium

falciparum (the causative agent of malaria) has made them attractive targets for drug

development.

Data Presentation: Comparative Inhibitory Activity
The following table summarizes the half-maximal inhibitory concentrations (IC50) of several

PI4K inhibitors against their primary targets. This quantitative data allows for a direct

comparison of their potency.
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Compound Primary Target IC50 (nM) Notes

MMV390048

Plasmodium

falciparum PI4K

(PfPI4K)

~300

A representative of a

chemical class of

Plasmodium PI4K

inhibitors.[1]

UCT943
Plasmodium vivax

PI4K (PvPI4K)
23

A next-generation

Plasmodium

falciparum PI4K

inhibitor.[1]

KDU691 Plasmodium PI4K

180 (hypnozoite

forms), 61 (liver

schizonts)

A Plasmodium PI4K

inhibitor.[1]

PIK-93 PI4KIIIβ 19

Also inhibits PI3Kα

with an IC50 of 39 nM.

[2]

PI4KIIIbeta-IN-9 PI4KIIIβ 7

Shows >140-fold

selectivity over PI3Kγ

and >20-fold

selectivity over PI3Kδ.

[1]

Mandatory Visualization
The following diagrams illustrate the PI4K signaling pathway and a general workflow for the

experimental verification of a PI4K inhibitor's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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